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Compound of Interest

Compound Name: Pdp-EA

Cat. No.: B609885

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and stability
characteristics of Pdp-EA (N-(2-hydroxyethyl)-2-(3-pentadecylphenoxy)acetamide), a fatty acid
amide hydrolase (FAAH) activator. Due to the limited availability of public data, this document
combines reported properties with standardized experimental protocols relevant to the
characterization of pharmaceutical compounds.

Compound Overview

Pdp-EA, also known as N-(2-hydroxyethyl)-2-(3-pentadecylphenoxy)acetamide, is a synthetic
phenoxyacylethanolamide. It has been identified as an activator of FAAH, suggesting its
potential in modulating the endocannabinoid system.

Table 1: Physicochemical Properties of Pdp-EA
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Property Value Source

N-(2-hydroxyethyl)-2-(3-
IUPAC Name , PubChem
pentadecylphenoxy)acetamide

CAS Number 861891-72-7 ChemicalBook

Molecular Formula C25H43NOs PubChem

Molecular Weight 405.61 g/mol ChemicalBook

Appearance White to beige solid powder BOC Sciences, ChemicalBook
Melting Point Approximately 5°C EvitaChem

XLogP3 8.2 PubChem

Solubility Profile

The long pentadecyl chain in Pdp-EA's structure contributes to its lipophilic nature, which
dictates its solubility in various solvents. The high calculated XLogP3 value of 8.2 suggests
poor aqueous solubility.

Table 2: Solubility Data for Pdp-EA

Solvent Solubility Observations Source
Dimethyl Sulfoxide Clear solution upon ]

5 mg/mL ] ChemicalBook
(DMSO) warming.
Dichloromethane Soluble - EvitaChem

Poorly soluble / Less Expected due to high )
Water ) o EvitaChem
soluble lipophilicity.

General Experimental Protocols for Solubility
Determination

For a compound with the characteristics of Pdp-EA, both kinetic and thermodynamic solubility
assays are recommended to fully understand its behavior in agueous and organic media.
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This high-throughput method is ideal for early-stage drug discovery to assess the solubility of a

compound that is first dissolved in an organic solvent, typically DMSO.

Experimental Workflow: Kinetic Solubility Assay

Preparation

Prepare 10 mM Stock
in 100% DMSO

Analysis

Transfer
P Alternative y

Incubate at RT or 37°C Measure Precipitation |- or Separate & Quantify

(Nephelometry) (Filtration + LC-MS/MS)

Add DMSO stock to buffer
(final DMSO conc. <2%) (e.g., 2 hours)

Add Aqueous Buffer
(e.g., PBS, pH 7.4)
to microtiter plate

Analysis

Incubation
Quantify Concentration

Separate Solid from Supernatant
in Supernatant (LC-MS/MS)

Preparation
(Filtration/Centrifugation)

Add Excess Solid Pdp-EA Incubate Agitate/Shake at
to Solvent Controlled Temperature

Allow to Equilibrate
(e.g., 24-48 hours)
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Study Setup
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 To cite this document: BenchChem. [Pdp-EA: A Technical Guide to Solubility and Stability
Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609885#pdp-ea-solubility-and-stability-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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